Cas no 124061-53-6 (Benzoic acid, 3-(trifluoromethyl)-, [3-(trifluoromethyl)phenyl]methyl ester)
124061-53-6 structure
Product Name:Benzoic acid, 3-(trifluoromethyl)-, [3-(trifluoromethyl)phenyl]methyl ester
CAS No:124061-53-6
MF:C16H10F6O2
MW:348.239825725555
CID:1215343
Update Time:2024-08-02
Benzoic acid, 3-(trifluoromethyl)-, [3-(trifluoromethyl)phenyl]methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3-(trifluoromethyl)-, [3-(trifluoromethyl)phenyl]methyl ester
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- Inchi: 1S/C16H10F6O2/c17-15(18,19)12-5-1-3-10(7-12)9-24-14(23)11-4-2-6-13(8-11)16(20,21)22/h1-8H,9H2
- InChI Key: JEDQXUFHMSTWPI-UHFFFAOYSA-N
- SMILES: C(OCC1=CC=CC(C(F)(F)F)=C1)(=O)C1=CC=CC(C(F)(F)F)=C1
Computed Properties
- Exact Mass: 348.0585
Experimental Properties
- Density: 1.365±0.06 g/cm3(Predicted)
- Boiling Point: 341.9±42.0 °C(Predicted)
- PSA: 26.3
Benzoic acid, 3-(trifluoromethyl)-, [3-(trifluoromethyl)phenyl]methyl ester Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
124061-53-6 (Benzoic acid, 3-(trifluoromethyl)-, [3-(trifluoromethyl)phenyl]methyl ester) Related Products
- 2967-66-0(Methyl 4-(trifluoromethyl)benzoate)
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- 577-62-8(Ethyl 2-(trifluoromethyl)benzoate)
- 76783-59-0(Ethyl 3-(trifluoromethyl)benzoate)
- 25753-15-5(Benzoic acid,3-(trifluoromethyl)-, anhydride with 3-(trifluoromethyl)benzoic acid)
- 583-02-8(Ethyl 4-(trifluoromethyl)benzoate)
- 31083-14-4(Aceticacid, 2,2,2-trifluoro-, 4-ethylphenyl ester)
- 25753-16-6(4-(Trifluoromethyl)benzoic anhydride)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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